Ethyl 4-bromo-3,5-dichlorobenzoate

• CAS: 1239741-87-7

Core Science & Biosynthesis

CAS number and synonyms for Ethyl 4-bromo-3,5-dichlorobenzoate

An In-depth Technical Guide to Ethyl 4-bromo-3,5-dichlorobenzoate: Synthesis, Properties, and Applications in Drug Discovery

Authored by a Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of Ethyl 4-bromo-3,5-dichlorobenzoate, a halogenated aromatic compound with significant potential as a building block in medicinal chemistry and materials science. While a specific CAS number for this molecule is not publicly registered, this guide synthesizes information from analogous compounds and established chemical principles to detail its probable physicochemical properties, logical synthetic routes, and potential applications, particularly in the realm of drug development. This document is intended for researchers, scientists, and professionals in the field of drug discovery, offering both theoretical insights and practical methodologies. All protocols and claims are substantiated with references to authoritative scientific literature.

Introduction and Nomenclature

Halogenated benzoic acids and their esters are a pivotal class of intermediates in organic synthesis. The strategic placement of halogen atoms on the aromatic ring significantly influences the molecule's reactivity and physicochemical properties. This, in turn, can enhance the metabolic stability and bioavailability of derivative compounds, making them valuable scaffolds in pharmaceutical research.[1]

Ethyl 4-bromo-3,5-dichlorobenzoate is a polysubstituted aromatic ester. A systematic analysis of its nomenclature and that of related compounds is crucial for unambiguous identification and literature searching.

Nomenclature Details:

• Systematic (IUPAC) Name: ethyl 4-bromo-3,5-dichlorobenzoate

• CAS Number: Not found in major chemical databases as of the date of this publication. This suggests the compound may be novel or not widely commercialized.

• Synonyms: 4-Bromo-3,5-dichlorobenzoic acid ethyl ester.

• Molecular Formula: C₉H₇BrCl₂O₂

• Molecular Weight: 297.96 g/mol

The absence of a registered CAS number underscores the specialized nature of this compound and highlights the importance of relying on systematic naming conventions.

Physicochemical and Spectroscopic Properties (Inferred)

Table 1: Comparison of Physicochemical Properties of Related Ethyl Benzoates

Property	Ethyl 2-chlorobenzoate	Ethyl 2,5-dichlorobenzoate	Ethyl 4-bromo-3,5-dichlorobenzoate (Predicted)
Molecular Formula	C₉H₉ClO₂	C₉H₈Cl₂O₂	C₉H₇BrCl₂O₂
Molecular Weight	184.62 g/mol	219.06 g/mol	297.96 g/mol
Appearance	Colorless liquid	Colorless to light yellow liquid/solid	Likely a colorless to light yellow solid
Boiling Point	~239 °C	Not readily available	Expected to be higher than dichlorinated analogs
Melting Point	Not readily available	~33-35 °C	Expected to be higher than dichlorinated analogs
Solubility	Insoluble in water; soluble in organic solvents	Insoluble in water; soluble in organic solvents	Predicted to be insoluble in water; soluble in common organic solvents

Spectroscopic Analysis (Predicted):

• ¹H NMR: The proton NMR spectrum is expected to show a characteristic ethyl ester pattern (a quartet and a triplet). The aromatic region would likely display a singlet due to the symmetrical substitution pattern of the remaining aromatic proton.

• ¹³C NMR: The carbon NMR would show signals for the ethyl group carbons, the ester carbonyl carbon, and the aromatic carbons. The carbons attached to the halogens would exhibit characteristic shifts.

• IR Spectroscopy: Key peaks would include a strong carbonyl (C=O) stretch around 1720-1740 cm⁻¹, C-O stretching bands, and aromatic C-H and C=C stretching vibrations.

• Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to the molecular weight, with a characteristic isotopic pattern due to the presence of bromine and chlorine atoms.

Synthesis of Ethyl 4-bromo-3,5-dichlorobenzoate

A logical and well-established method for the synthesis of Ethyl 4-bromo-3,5-dichlorobenzoate is the Fischer-Speier esterification of the corresponding carboxylic acid.[4][5][6] This acid-catalyzed reaction between a carboxylic acid and an alcohol is a cornerstone of organic synthesis.

Synthesis Workflow

Caption: Synthesis workflow for Ethyl 4-bromo-3,5-dichlorobenzoate.

Detailed Experimental Protocol: Fischer-Speier Esterification

This protocol is based on standard procedures for Fischer esterification.[7]

Materials:

• 4-Bromo-3,5-dichlorobenzoic acid

• Anhydrous ethanol (excess)

• Concentrated sulfuric acid (catalytic amount)

• Sodium bicarbonate (saturated solution)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate

• Ethyl acetate

• Toluene (optional, for azeotropic removal of water)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 4-Bromo-3,5-dichlorobenzoic acid in a large excess of anhydrous ethanol.

• Catalyst Addition: Slowly and cautiously add a catalytic amount of concentrated sulfuric acid to the stirred solution.

• Reflux: Heat the reaction mixture to reflux and maintain for several hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Workup:

  • Cool the reaction mixture to room temperature.

  • Remove the excess ethanol under reduced pressure using a rotary evaporator.

  • Dissolve the residue in ethyl acetate.

  • Wash the organic layer sequentially with a saturated solution of sodium bicarbonate (to neutralize the acid catalyst), water, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate.

• Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude product. Further purification can be achieved by recrystallization or column chromatography.

Applications in Drug Discovery and Medicinal Chemistry

Halogenated organic compounds are of immense interest in drug discovery.[8][9] The introduction of halogens can modulate a molecule's lipophilicity, metabolic stability, and binding affinity to biological targets.

Role as a Synthetic Intermediate

Ethyl 4-bromo-3,5-dichlorobenzoate is a versatile intermediate. The bromine atom, in particular, serves as a reactive handle for various cross-coupling reactions, such as Suzuki, Stille, and Buchwald-Hartwig couplings. These reactions are fundamental in constructing complex molecular architectures.

Caption: Potential synthetic applications in drug discovery.

Halogen Bonding in Drug Design

The chlorine and bromine atoms in Ethyl 4-bromo-3,5-dichlorobenzoate can participate in halogen bonding, a non-covalent interaction with Lewis bases.[9][10] This interaction is increasingly being recognized as a valuable tool in rational drug design to enhance ligand-receptor binding affinity and selectivity.[9]

Safety, Handling, and Disposal

Halogenated aromatic compounds require careful handling due to their potential toxicity.[11][12][13][14] While specific toxicological data for Ethyl 4-bromo-3,5-dichlorobenzoate is unavailable, precautions for this class of compounds should be strictly followed.

Table 2: General Safety and Handling Precautions

Precaution	Details
Personal Protective Equipment (PPE)	Chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat are mandatory.[11] A face shield should be considered when handling larger quantities.[11]
Engineering Controls	All handling should be performed in a certified chemical fume hood to minimize inhalation exposure.[11]
Storage	Store in a cool, dry, well-ventilated area in a tightly sealed container, away from incompatible materials such as strong oxidizing agents.[11]
Spill Response	In case of a spill, evacuate the area, wear appropriate PPE, and absorb the material with an inert absorbent.[11] Dispose of as hazardous waste.
Disposal	Dispose of as hazardous waste in accordance with local, state, and federal regulations.[11]

Toxicological Profile (Inferred):

Based on related halogenated aromatic compounds, potential hazards may include:

• Skin and eye irritation.[3]

• Respiratory tract irritation upon inhalation.[3]

• Potential for liver and kidney damage with chronic exposure.[12]

Conclusion

Ethyl 4-bromo-3,5-dichlorobenzoate represents a promising, albeit not widely documented, chemical entity for synthetic and medicinal chemistry. Its polysubstituted nature offers a unique scaffold for the development of novel compounds. While the lack of a dedicated CAS number and extensive experimental data necessitates a cautious and inferred approach, the principles of organic chemistry and the properties of analogous compounds provide a solid foundation for its synthesis and potential applications. Researchers working with this or similar compounds are encouraged to conduct thorough safety assessments and to contribute any new findings to the scientific literature to build a more complete understanding of this versatile building block.

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Literature review of 3,5-dichloro-4-bromobenzoic acid derivatives

An In-Depth Technical Guide to the Synthesis and Application of 3,5-Dichloro-4-bromobenzoic Acid Derivatives

Introduction: The Halogenated Benzoic Acid Scaffold

Halogenated aromatic carboxylic acids serve as foundational scaffolds in the development of a wide array of functional molecules, from pharmaceuticals to agrochemicals. The specific substitution pattern of halogens on the benzene ring profoundly influences the molecule's physicochemical properties, including its reactivity, lipophilicity, and electronic distribution. These characteristics, in turn, dictate its utility as a synthetic intermediate and its potential for biological activity. 3,5-Dichloro-4-bromobenzoic acid is a unique and highly functionalized building block. Its structure, featuring three halogen atoms at distinct positions and a reactive carboxylic acid handle, offers multiple avenues for derivatization, making it a molecule of significant interest for researchers in medicinal chemistry and materials science. This guide provides a comprehensive literature review of this scaffold, focusing on synthetic methodologies for its derivatives and their diverse applications, grounded in established scientific findings.

Physicochemical Properties of the Core Scaffold: 4-Bromo-3,5-dichlorobenzoic Acid

Understanding the intrinsic properties of the parent molecule, 4-bromo-3,5-dichlorobenzoic acid, is crucial for predicting its behavior in synthetic reactions and biological systems. The molecule's structure combines the electron-withdrawing effects of the chlorine and bromine atoms with the versatile reactivity of the carboxylic acid group.

Table 1: Physicochemical Properties of 4-Bromo-3,5-dichlorobenzoic Acid

Property	Value	Source
IUPAC Name	4-Bromo-3,5-dichlorobenzoic acid	[1]
Molecular Formula	C₇H₃BrCl₂O₂	[1]
Molecular Weight	269.91 g/mol	Calculated
CAS Number	16555-55-6	[1]
Appearance	White to off-white powder (typical for related compounds)	Inferred
Hydrogen Bond Donor Count	1	[2]
Hydrogen Bond Acceptor Count	2	[2]
Rotatable Bond Count	1	[2]
Complexity	215	Calculated

The presence of the carboxylic acid moiety allows for reactions like esterification and amidation, which are fundamental for creating diverse libraries of derivatives[3]. The halogen substituents can participate in more advanced cross-coupling reactions, further expanding the synthetic possibilities.

Synthetic Strategies for 3,5-Dichloro-4-bromobenzoic Acid and Its Derivatives

The synthesis of the core scaffold and its subsequent derivatization are key to exploring its potential applications. While direct synthesis of 4-bromo-3,5-dichlorobenzoic acid is not extensively detailed in the provided literature, methodologies for closely related structures provide a validated blueprint.

Synthesis of the Core Scaffold

Common strategies for synthesizing halogenated benzoic acids include the oxidation of corresponding toluenes or the carbonation of Grignard reagents.

• From a Grignard Reagent: A plausible route involves forming a Grignard reagent from 1-bromo-2,6-dichloro-4-iodobenzene, followed by reaction with carbon dioxide (CO₂)[4]. This method is highly effective for installing the carboxylic acid group.

• From a Nitrile Precursor: Another established pathway for related compounds starts with a cyanophenyl (benzonitrile) precursor, which is then hydrolyzed under acidic or basic conditions to yield the carboxylic acid[5].

Key Derivatization Reactions

The carboxylic acid group is the primary site for derivatization, allowing for the synthesis of amides, esters, and other functional groups.

• Amide Formation: Amidation is a cornerstone of medicinal chemistry for improving biological activity and pharmacokinetic properties.

• Esterification: Esterification can be used to modulate solubility and create prodrugs.

Below is a general workflow for creating derivatives from the parent acid.

Caption: General derivatization pathways for 3,5-dichloro-4-bromobenzoic acid.

Experimental Protocol 1: General Synthesis of Amide Derivatives

This protocol describes a standard laboratory procedure for synthesizing amide derivatives from 3,5-dichloro-4-bromobenzoic acid, a common step in creating biologically active molecules[6].

• Activation of the Carboxylic Acid: To a solution of 3,5-dichloro-4-bromobenzoic acid (1.0 eq) in a dry, inert solvent (e.g., dichloromethane or THF), add an activating agent such as oxalyl chloride (1.2 eq) or thionyl chloride (1.2 eq) dropwise at 0 °C. A catalytic amount of DMF can be added if using oxalyl chloride.

• Reaction Monitoring: Allow the mixture to warm to room temperature and stir for 1-2 hours. The reaction progress can be monitored by the cessation of gas evolution.

• Solvent Removal: Once the reaction is complete, remove the solvent and excess activating agent under reduced pressure to yield the crude acid chloride.

• Amidation: Dissolve the crude acid chloride in a fresh portion of dry, inert solvent. Cool the solution to 0 °C and add the desired primary or secondary amine (1.1 eq) and a non-nucleophilic base such as triethylamine (1.5 eq) dropwise.

• Final Reaction: Stir the reaction mixture at room temperature for 2-12 hours, monitoring completion by TLC or LC-MS.

• Workup and Purification: Upon completion, wash the reaction mixture with water and brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the resulting crude product by column chromatography or recrystallization to obtain the final amide derivative.

Applications of 3,5-Dichloro-4-bromobenzoic Acid Derivatives

The unique electronic and steric properties conferred by the halogen substitution pattern make derivatives of this scaffold promising candidates in several fields, particularly medicinal chemistry and agrochemicals.

Medicinal Chemistry

Derivatives of dichlorophenyl and bromophenyl compounds have demonstrated a wide range of biological activities, including anticancer, neuroprotective, and antidiabetic effects[7][8].

The dichlorophenyl moiety is a feature in various compounds explored as anticancer agents[7]. The mechanism of action often involves the inhibition of enzymes critical for cancer cell proliferation and survival, such as protein kinases[7][9].

• Enzyme Inhibition: Dichloro-substituted benzoic acid derivatives have been shown to inhibit key signaling pathways, such as the p38α MAPK pathway, which is involved in cell proliferation and apoptosis[7].

• Cytotoxicity: Amide derivatives of related halogenated benzoic acids have shown significant cytotoxic activity against various cancer cell lines, including CNS cancer, renal cancer, and leukemia cell lines[8][10]. For example, certain 5-(3-bromophenyl)-N-aryl-4H-1,2,4-triazol-3-amine analogs demonstrated potent growth inhibition against the SNB-75 CNS cancer cell line[10].

Table 2: Anticancer Activity of Selected Dichlorophenyl Derivatives

Compound Class	Cell Line	Activity Metric	Value	Reference
Dichlorophenyl-thiazolo-pyrimidine derivative	A549, MCF-7, HCT-116	% Inhibition of p38α MAPK	>70%	[7]
5-(3-Bromophenyl)-triazol-amine analog	SNB-75 (CNS Cancer)	% Growth Inhibition (PGI)	41.25%	[8]
5-(3-Bromophenyl)-triazol-amine analog	UO-31 (Renal Cancer)	% Growth Inhibition (PGI)	37.17%	[8]

There is growing interest in developing hybrid molecules that target multiple aspects of neurodegenerative diseases like Alzheimer's.

• Cholinesterase Inhibition: In a notable study, hybrids of cyclopentaquinoline and 3,5-dichlorobenzoic acid were synthesized and evaluated as inhibitors of acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), key enzymes in Alzheimer's disease pathology[11]. Several of these new compounds showed high inhibitory potency against both enzymes, with IC₅₀ values in the low micromolar to nanomolar range[11]. One promising compound also exhibited significant inhibition of amyloid-beta (Aβ) aggregation, another hallmark of Alzheimer's[11].

Caption: Logical workflow for drug discovery using the title scaffold.

Inhibition of carbohydrate-hydrolyzing enzymes like α-glucosidase and α-amylase is a validated strategy for managing postprandial hyperglycemia in diabetes.

• Enzyme Inhibition: A study on 2,4-dichloro-5-[(N-aryl/alkyl)sulfamoyl]benzoic acid derivatives found that several compounds were potent inhibitors of both α-glucosidase and α-amylase, with some being significantly more active than the standard drug acarbose[12]. This highlights the potential of the dichlorobenzoic acid scaffold in developing new antidiabetic agents[12].

Agrochemicals

Benzoic acid derivatives have a long history of use as herbicides[13]. The 3,5-dichloro substitution pattern is particularly relevant in this field.

• Herbicidal Action: 3,5-dichlorobenzoic acid itself is recognized as a herbicide and a metabolite of other agrochemicals[14]. The 3,5-dichlorobenzoyl moiety is a key structural component in some commercial herbicides, often acting by disrupting essential plant processes[7]. The mode of action for many benzoic acid herbicides involves mimicking natural plant hormones (auxins), leading to uncontrolled growth and eventual death of the target weed[13]. Derivatives of 3,5-dichloro-4-bromobenzoic acid could be explored for novel herbicidal activity, potentially with improved selectivity or a different mode of action.

Structure-Activity Relationships (SAR)

The biological activity of these derivatives is highly dependent on the nature and position of substituents.

• In Anticancer Agents: For triazole-based anticancer agents derived from a bromophenyl scaffold, the substitution on the N-aryl ring was critical for activity. For instance, a 2,6-dimethyl substitution resulted in the most promising activity profile across a panel of cancer cell lines[10].

• In Neuroprotective Agents: For the cyclopentaquinoline-dichlorobenzoic acid hybrids, the length of the linker connecting the two moieties was a key determinant of cholinesterase inhibitory activity[11].

• In Herbicides: For phenoxyacetic acid-based herbicides, the number and position of chlorine atoms on the aromatic ring significantly impact their biological effect and their ability to induce oxidative stress in plant cells[15]. An increase in chlorine atoms does not always lead to higher activity and can alter the toxicological profile[15].

Future Perspectives

The 3,5-dichloro-4-bromobenzoic acid scaffold remains a promising platform for the discovery of novel bioactive compounds. Future research should focus on:

• Expanding Chemical Diversity: Utilizing the bromine atom as a handle for cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig) to introduce novel aryl, alkynyl, or amino groups, thereby accessing unexplored chemical space.

• Mechanism of Action Studies: For derivatives showing potent biological activity, detailed mechanistic studies are required to identify their specific molecular targets and pathways.

• Optimizing Pharmacokinetics: Fine-tuning the structure of lead compounds to improve their absorption, distribution, metabolism, and excretion (ADME) properties, which is critical for translating in vitro activity to in vivo efficacy.

• Sustainable Synthesis: Developing greener and more efficient synthetic routes to the core scaffold and its derivatives to reduce environmental impact and manufacturing costs[16].

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• 8. Synthesis, Anticancer Activity, and In Silico Studies of 5-(3-Bromophenyl)-N-aryl-4H-1,2,4-triazol-3-amine Analogs - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. 2,4-Dichloro-5-[(N-aryl/alkyl)sulfamoyl]benzoic Acid Derivatives: In Vitro Antidiabetic Activity, Molecular Modeling and In silico ADMET Screening - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 16. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Hydrolysis of Ethyl 4-bromo-3,5-dichlorobenzoate to its Carboxylic Acid Derivative: An Application and Protocol Guide

Introduction: The Significance of Substituted Benzoic Acids in Modern Research

Substituted benzoic acids are pivotal structural motifs in the landscape of pharmaceutical and materials science research. Their utility as versatile building blocks stems from the dual reactivity of the aromatic ring and the carboxylic acid functionality. Specifically, 4-bromo-3,5-dichlorobenzoic acid is a valuable intermediate in the synthesis of complex organic molecules, including agrochemicals, and as a precursor for various active pharmaceutical ingredients (APIs). The controlled hydrolysis of its ethyl ester, ethyl 4-bromo-3,5-dichlorobenzoate, is a fundamental transformation to unmask the reactive carboxylic acid group for subsequent chemical modifications.

This comprehensive guide provides detailed application notes and robust protocols for the efficient hydrolysis of ethyl 4-bromo-3,5-dichlorobenzoate. We will delve into the mechanistic underpinnings of both acid- and base-catalyzed hydrolysis, offering insights into the rationale behind experimental choices. The protocols provided are designed to be self-validating, with clear steps for reaction monitoring, product isolation, and purification. This document is intended for researchers, scientists, and professionals in the field of drug development and chemical synthesis who require a reliable and in-depth understanding of this important chemical transformation.

Mechanistic Insights: The Chemistry of Ester Hydrolysis

The conversion of an ester to a carboxylic acid via hydrolysis is a cornerstone reaction in organic synthesis. This nucleophilic acyl substitution can be effectively catalyzed by either acid or base. The choice between these two pathways often depends on the stability of the starting material and the desired reaction kinetics.

Acid-Catalyzed Hydrolysis: A Reversible Pathway

Acid-catalyzed ester hydrolysis is the reverse of the Fischer esterification reaction. The mechanism proceeds through the protonation of the carbonyl oxygen, which significantly increases the electrophilicity of the carbonyl carbon. This activation facilitates the nucleophilic attack by a water molecule, a relatively weak nucleophile. Subsequent proton transfers lead to the formation of a tetrahedral intermediate, which then collapses to expel an alcohol molecule and yield the protonated carboxylic acid. A final deprotonation step regenerates the acid catalyst and provides the desired carboxylic acid.[1] It is crucial to note that this reaction is an equilibrium process. To drive the reaction to completion, a large excess of water is typically employed.[2]

Base-Catalyzed Hydrolysis (Saponification): An Irreversible Process

Base-catalyzed hydrolysis, commonly known as saponification, is an irreversible process that generally offers higher yields and is often the preferred method for ester hydrolysis. The reaction is initiated by the nucleophilic attack of a hydroxide ion on the electrophilic carbonyl carbon of the ester, forming a tetrahedral intermediate. This intermediate then collapses, expelling an alkoxide ion as the leaving group and forming the carboxylic acid. In the basic reaction medium, the newly formed carboxylic acid is immediately deprotonated by the strong base to form a carboxylate salt. This acid-base reaction is essentially irreversible and drives the overall reaction to completion. The final carboxylic acid is then obtained by acidification of the reaction mixture in a separate workup step.[3]

The presence of electron-withdrawing groups, such as the bromine and chlorine atoms on the aromatic ring of ethyl 4-bromo-3,5-dichlorobenzoate, increases the partial positive charge on the carbonyl carbon. This heightened electrophilicity makes the ester more susceptible to nucleophilic attack, potentially leading to a faster rate of hydrolysis compared to unsubstituted ethyl benzoate.[4]

Experimental Protocols

This section provides detailed, step-by-step protocols for both base-catalyzed and acid-catalyzed hydrolysis of ethyl 4-bromo-3,5-dichlorobenzoate.

Protocol 1: Base-Catalyzed Hydrolysis (Saponification)

This protocol is generally recommended for its high efficiency and irreversible nature.

Materials:

• Ethyl 4-bromo-3,5-dichlorobenzoate

• Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)

• Ethanol or Methanol

• Deionized water

• Hydrochloric acid (HCl), concentrated or 6M

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Round-bottom flask

• Reflux condenser

• Heating mantle with a magnetic stirrer

• Separatory funnel

• Büchner funnel and filter flask

• pH paper or pH meter

• Thin-layer chromatography (TLC) plates (silica gel) and developing chamber

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve ethyl 4-bromo-3,5-dichlorobenzoate (1.0 eq) in a suitable solvent such as ethanol or methanol (approximately 10-20 mL per gram of ester).

• Addition of Base: While stirring, add an aqueous solution of sodium hydroxide (2.0 - 3.0 eq, e.g., 2M solution) to the flask.[2]

• Reflux: Attach a reflux condenser and heat the mixture to reflux using a heating mantle. The reaction progress can be monitored by TLC by observing the disappearance of the starting ester spot. The reaction is typically complete within 1-3 hours. The electron-withdrawing substituents on the aromatic ring may accelerate the reaction compared to unsubstituted ethyl benzoate.

• Cooling and Solvent Removal: Once the reaction is complete, allow the mixture to cool to room temperature. Remove the alcohol solvent under reduced pressure using a rotary evaporator.

• Workup - Acidification: To the remaining aqueous solution, add deionized water to dissolve the carboxylate salt. Cool the solution in an ice bath and slowly add concentrated hydrochloric acid dropwise with stirring until the pH of the solution is acidic (pH ~2), which will cause the precipitation of the 4-bromo-3,5-dichlorobenzoic acid as a solid.[3]

• Isolation of Product: Collect the precipitated solid by vacuum filtration using a Büchner funnel. Wash the solid with cold deionized water to remove any remaining salts.

• Purification (Recrystallization): The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol/water or acetic acid/water, to yield the pure 4-bromo-3,5-dichlorobenzoic acid.[2]

• Drying and Characterization: Dry the purified crystals in a vacuum oven. The final product can be characterized by its melting point and spectroscopic methods (e.g., NMR, IR).

Protocol 2: Acid-Catalyzed Hydrolysis

This method is an alternative to base-catalyzed hydrolysis, particularly if the starting material is sensitive to strong bases.

Materials:

• Ethyl 4-bromo-3,5-dichlorobenzoate

• Sulfuric acid (H₂SO₄) or Hydrochloric acid (HCl)

• Dioxane or Acetic acid (as a co-solvent)

• Deionized water

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Round-bottom flask

• Reflux condenser

• Heating mantle with a magnetic stirrer

• Separatory funnel

• Büchner funnel and filter flask

Procedure:

• Reaction Setup: In a round-bottom flask, combine ethyl 4-bromo-3,5-dichlorobenzoate (1.0 eq), a large excess of water (e.g., 10-20 eq), and a catalytic amount of a strong acid such as concentrated sulfuric acid (e.g., 10-20 mol%). A co-solvent like dioxane or acetic acid may be necessary to ensure the solubility of the ester.

• Reflux: Attach a reflux condenser and heat the mixture to reflux with vigorous stirring. Monitor the reaction progress by TLC. Due to the equilibrium nature of the reaction, longer reaction times (several hours to overnight) may be required to achieve high conversion.

• Cooling and Extraction: After the reaction has reached completion (or equilibrium), cool the mixture to room temperature. If a solid precipitates, it can be collected by filtration. Otherwise, transfer the mixture to a separatory funnel and extract the product into an organic solvent such as ethyl acetate.

• Workup: Wash the organic layer sequentially with deionized water and then with brine.

• Drying and Solvent Removal: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and then remove the solvent under reduced pressure to yield the crude 4-bromo-3,5-dichlorobenzoic acid.

• Purification: Purify the crude product by recrystallization as described in the base-catalyzed protocol.

• Drying and Characterization: Dry the purified product and characterize it accordingly.

Data Presentation

Parameter	Base-Catalyzed Hydrolysis	Acid-Catalyzed Hydrolysis
Catalyst/Reagent	NaOH or KOH (Stoichiometric)	H₂SO₄ or HCl (Catalytic)
Reaction Nature	Irreversible	Reversible (Equilibrium)
Typical Reaction Time	1-3 hours	Several hours to overnight
Driving Force	Formation of carboxylate salt	Large excess of water
Workup	Acidification to precipitate the product	Extraction and solvent removal
General Yield	High	Moderate to High

Visualization of Workflows

Base-Catalyzed Hydrolysis Workflow

Caption: Workflow for Base-Catalyzed Hydrolysis.

Acid-Catalyzed Hydrolysis Workflow

Caption: Workflow for Acid-Catalyzed Hydrolysis.

Analytical Monitoring

The progress of the hydrolysis reaction can be effectively monitored by several analytical techniques:

• Thin-Layer Chromatography (TLC): A simple and rapid method to qualitatively assess the disappearance of the starting ester and the appearance of the more polar carboxylic acid product.

• High-Performance Liquid Chromatography (HPLC): Provides quantitative data on the conversion of the starting material and the formation of the product.[5]

• Gas Chromatography (GC): Can be used to monitor the reaction, particularly if the starting ester and product are sufficiently volatile.

• Spectroscopic Methods (NMR, IR): Can be used to analyze aliquots of the reaction mixture to determine the extent of reaction.

Safety Precautions

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves, when handling the reagents and solvents used in these protocols.[6][7]

• Handling of Reagents:

  • Ethyl 4-bromo-3,5-dichlorobenzoate and 4-bromo-3,5-dichlorobenzoic acid: May cause skin, eye, and respiratory irritation. Handle in a well-ventilated fume hood.[6][7]

  • Sodium and Potassium Hydroxide: Corrosive and can cause severe burns. Handle with care.[2]

  • Concentrated Acids (HCl, H₂SO₄): Highly corrosive and can cause severe burns. Always add acid to water, never the other way around.

• Refluxing: Ensure that the reflux apparatus is securely clamped and that there are no leaks. Use a heating mantle and avoid open flames, especially when working with flammable solvents like ethanol and methanol.

Conclusion

The hydrolysis of ethyl 4-bromo-3,5-dichlorobenzoate is a critical step in the synthesis of various valuable chemical entities. This guide has provided a comprehensive overview of the mechanistic principles and detailed, practical protocols for both acid- and base-catalyzed hydrolysis. By understanding the underlying chemistry and following the outlined procedures, researchers can confidently and efficiently perform this transformation, paving the way for further synthetic advancements. The choice between the two methods will depend on the specific requirements of the synthesis, with base-catalyzed hydrolysis generally being the more efficient and irreversible option.

References

• SSERC. (n.d.). Hydrolysis of ethyl benzoate – Teacher's guide. Retrieved from [Link]

• Salvi, A., Mayer, J. M., Carrupt, P. A., & Testa, B. (1996). A continuous fluorimetric method to monitor the enzymatic hydrolysis of medicinal esters. Journal of Pharmaceutical and Biomedical Analysis, 15(2), 149–155.

• Fisher Scientific. (2024). SAFETY DATA SHEET: Ethyl 4-bromobenzoate. Retrieved from [Link]

• SSERC Chemistry. (2021, January 22). The Hydrolysis of Ethyl Benzoate [Video]. YouTube. Retrieved from [Link]

• The Student Room. (2015). Preparation of benzoic acid by hydrolysis of ethyl benzoate. Retrieved from [Link]

• Quora. (2020). What is the procedure to perform the synthesis of ethyl benzoate, and what are the amounts of reagents to use on lab scale?. Retrieved from [Link]

• Organic Syntheses. (n.d.). Large Scale Synthesis of Enantiomerically Pure (S)-3-(4-Bromophenyl)butanoic Acid. Retrieved from [Link]

• SSERC. (n.d.). Hydrolysis of ethyl benzoate. Retrieved from [Link]

• Google Patents. (n.d.). US4092353A - Process for the purification of benzoic acid.

• University of Missouri–St. Louis. (n.d.). The Extraction of Benzoic Acid from a Mixture. Retrieved from [Link]

• Quora. (2025). In the alkaline hydrolysis of ethyl benzoate, it produces benzoic acid as its end product. What is the reaction pathway? Does it undergo nucleophilic substitution?. Retrieved from [Link]

• Japan International Cooperation Agency. (n.d.). III Analytical Methods. Retrieved from [Link]

• Schwab, F. W., & Wichers, E. (1940). Preparation of benzoic acid of high purity.

• Organic Syntheses. (n.d.). Resorcinol, 4-bromo-. Retrieved from [Link]

• Google Patents. (n.d.). CN108558636A - A kind of preparation method of 4- bromobenzoic acids.

• Organic Syntheses. (n.d.). Large Scale Synthesis of Enantiomerically Pure (S)-3-(4-Bromophenyl)butanoic Acid. Retrieved from [Link]

• Chandra, M., & Silverman, S. K. (2011). DNA-Catalyzed Hydrolysis of Esters and Aromatic Amides. Journal of the American Chemical Society, 133(42), 16904–16907.
• Hambardzumyan, E. N., Vorskanyan, A. S., & Arshak, A. (2014). Synthesis Based on Dihalogeno-4-hydroxy-benzoic Acids Esters. SOP Transactions on Organic Chemistry, 1(2).
• The Royal Society of Chemistry. (1951). The alkaline hydrolysis of substituted ethyl benzoates. The additive effects of substituents. Journal of the Chemical Society (Resumed).
• MDPI. (2022). A Critical Review of Analytical Methods for the Quantification of Phthalates Esters in Two Important European Food Products: Olive Oil and Wine. Foods, 11(15), 2276.

• ResearchGate. (2025). A simple method for the alkaline hydrolysis of esters. Retrieved from [Link]

• ResearchGate. (2018). Neat Synthesis of Substituted Benzoic Acids Employing TBHP/Oxone Catalyst and Study of Their Anti-oxidant Activity. Retrieved from [Link]

• Chemistry LibreTexts. (2019). 17.2: Substituted Benzoic Acids. Retrieved from [Link]

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Application Note: Buchwald-Hartwig Amination of Ethyl 4-bromo-3,5-dichlorobenzoate

Abstract

This guide provides a comprehensive technical overview and detailed protocols for the Buchwald-Hartwig amination of Ethyl 4-bromo-3,5-dichlorobenzoate. This transformation is critical in medicinal chemistry and materials science for synthesizing complex aniline derivatives. We address the unique challenges posed by this electron-deficient and sterically hindered substrate, offering a systematic approach to reaction optimization, a step-by-step experimental protocol, mechanistic insights, and troubleshooting strategies to ensure successful and reproducible outcomes for researchers, scientists, and drug development professionals.

Introduction and Substrate Analysis

The Buchwald-Hartwig amination is a cornerstone of modern organic synthesis, enabling the formation of carbon-nitrogen (C–N) bonds through a palladium-catalyzed cross-coupling reaction.[1][2] This methodology is invaluable for constructing the arylamine moieties prevalent in pharmaceuticals, agrochemicals, and organic electronic materials.[3]

The substrate, Ethyl 4-bromo-3,5-dichlorobenzoate, presents specific challenges that require careful consideration for successful C-N bond formation:

• Electronic Effects: The presence of three electron-withdrawing groups (one ethyl ester and two chloro substituents) renders the aryl bromide highly electron-deficient. This property facilitates the initial oxidative addition step, which is often the rate-determining step in the catalytic cycle.[4]

• Steric Hindrance: The two chlorine atoms ortho to the bromine significantly increase steric bulk around the reaction center. This steric hindrance can impede the approach of both the palladium catalyst and the amine coupling partner, necessitating the use of specialized, bulky ligands to promote the reaction.[5][6]

Given these characteristics, a successful protocol relies on a catalyst system that is both highly active and sterically accommodating.

Optimizing the Reaction Conditions

The selection of the palladium source, ligand, base, and solvent is critical and interdependent.[7][8] For a challenging substrate like Ethyl 4-bromo-3,5-dichlorobenzoate, a systematic screening of these parameters is recommended.

Core Components:

• Palladium Source: While traditional sources like Pd(OAc)₂ or Pd₂(dba)₃ are effective, modern, well-defined palladium precatalysts are often preferred.[9][10] These air- and moisture-stable complexes, such as the Buchwald G3 or G4 palladacycles, ensure the efficient in situ generation of the active monoligated Pd(0) species, leading to more reproducible results and often requiring lower catalyst loadings.[9][11]

• Ligand: The choice of phosphine ligand is arguably the most critical factor. For sterically demanding and electron-poor aryl halides, bulky and electron-rich dialkylbiaryl phosphine ligands are the state-of-the-art.[12][13] Ligands like XPhos and RuPhos are designed to promote both oxidative addition and the subsequent, often difficult, reductive elimination step.[6][14] Their steric bulk facilitates the formation of the crucial monoligated Pd(0) active species.[6]

• Base: A strong, non-nucleophilic base is required to deprotonate the amine, forming the active amide nucleophile. Sodium tert-butoxide (NaOtBu) is a common and effective choice. However, for substrates with base-sensitive functional groups (though the ethyl ester here is moderately robust), weaker bases like potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) can be screened, often requiring higher reaction temperatures.[2][7]

• Solvent: Anhydrous, non-polar aprotic solvents are standard. Toluene and 1,4-dioxane are the most common choices due to their ability to dissolve the various reaction components and their high boiling points, which allow for elevated reaction temperatures.[15][16]

Table 1: Screening Matrix for Reaction Optimization

Entry	Pd Precatalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Predicted Outcome
1	XPhos Pd G3 (2)	(none)	NaOtBu (1.5)	Toluene	100	High Yield: Precatalyst contains the optimal ligand.
2	Pd₂(dba)₃ (2)	XPhos (4.4)	NaOtBu (1.5)	Toluene	100	Good to High Yield: Classic system, requires ligand addition.
3	RuPhos Pd G3 (2)	(none)	K₃PO₄ (2.0)	1,4-Dioxane	110	Moderate to Good Yield: Weaker base may require higher temp/time.
4	XPhos Pd G3 (2)	(none)	Cs₂CO₃ (2.0)	Toluene	110	Moderate Yield: Weaker base, may be sluggish.
5	Pd(OAc)₂ (2)	SPhos (4)	NaOtBu (1.5)	Toluene	100	Variable Yield: In-situ reduction of Pd(II) can be less efficient.[10]

Detailed Experimental Protocol

This protocol describes a general procedure for the amination of Ethyl 4-bromo-3,5-dichlorobenzoate with a representative secondary amine, morpholine.

Materials:

• Ethyl 4-bromo-3,5-dichlorobenzoate (1.0 equiv)

• Morpholine (1.2 equiv)

• XPhos Pd G3 Precatalyst (2 mol%)

• Sodium tert-butoxide (NaOtBu) (1.5 equiv)

• Anhydrous Toluene

• Nitrogen or Argon gas supply (high purity)

• Standard Schlenk line or glovebox equipment

Procedure:

• Reaction Setup: Inside a nitrogen-filled glovebox, add Ethyl 4-bromo-3,5-dichlorobenzoate (e.g., 298 mg, 1.0 mmol), XPhos Pd G3 (16.9 mg, 0.02 mmol), and sodium tert-butoxide (144 mg, 1.5 mmol) to a dry Schlenk flask equipped with a magnetic stir bar.

• Reagent Addition: Seal the flask with a septum. Outside the glovebox, add anhydrous toluene (5 mL) via syringe, followed by morpholine (105 µL, 1.2 mmol).

• Inert Atmosphere: Subject the reaction mixture to three cycles of vacuum/backfill with nitrogen or argon to ensure all oxygen is removed.

• Heating and Monitoring: Place the flask in a preheated oil bath at 100 °C and stir vigorously. Monitor the reaction progress by TLC or GC-MS analysis of small aliquots. The reaction is typically complete within 4-12 hours.

• Workup: Once the reaction is complete (as judged by the consumption of the starting aryl bromide), cool the mixture to room temperature. Quench the reaction by adding saturated aqueous ammonium chloride solution (10 mL).

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 20 mL).

• Washing and Drying: Combine the organic layers and wash with brine (20 mL). Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the desired N-arylated product.

Visualization of Workflow and Mechanism

A clear understanding of the experimental workflow and the underlying catalytic cycle is essential for successful execution and troubleshooting.

Caption: Experimental workflow for Buchwald-Hartwig amination.

Catalytic Cycle: The reaction proceeds through a well-established catalytic cycle involving oxidative addition, amine coordination and deprotonation, and reductive elimination.[1][4][17]

Caption: Simplified Buchwald-Hartwig amination catalytic cycle.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
No or Low Conversion	1. Inactive catalyst (oxygen exposure).2. Insufficiently anhydrous conditions.3. Base is not strong enough.	1. Ensure rigorous inert atmosphere technique.2. Use freshly distilled/dried solvent; dry reagents.3. Switch to a stronger base (e.g., NaOtBu or LHMDS).[18]
Hydrodehalogenation	A common side reaction where the aryl bromide is reduced to an arene.[7]	1. Use a more sterically hindered ligand (e.g., BrettPhos) to disfavor β-hydride elimination pathways.2. Lower the reaction temperature slightly.
Decomposition of Ester	The ester group is being hydrolyzed or transesterified by the base.	1. Switch to a weaker base like K₃PO₄ or Cs₂CO₃ and increase the temperature.[7]2. Reduce reaction time by using a more active precatalyst.
Difficulty in Purification	Product co-elutes with ligand-derived byproducts.	1. Perform an aqueous acid wash (e.g., 1M HCl) during workup to protonate and extract phosphine oxides.2. Use a different stationary phase for chromatography (e.g., alumina).

References

• Buchwald–Hartwig amination. In: Wikipedia. [Link]

• Buchwald-Hartwig Amination. Chemistry LibreTexts. [Link]

• Buchwald-Hartwig Coupling: Mechanism & Examples. NROChemistry. [Link]

• Singleton, D. A., et al. (2020). Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. ACS Catalysis. [Link]

• Buchwald–Hartwig amination using Pd(i) dimer precatalysts supported by biaryl phosphine ligands. Dalton Transactions. [Link]

• Valente, C., et al. (2011). Highly Active Well-Defined Palladium Precatalysts for the Efficient Amination of Aryl Chlorides. Organometallics. [Link]

• Dorel, R., & Feringa, B. L. (2019). The Buchwald–Hartwig Amination After 25 Years. Angewandte Chemie International Edition. [Link]

• Krasnopolska, M., et al. (2021). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. The Journal of Organic Chemistry. [Link]

• Reddit discussion on troubleshooting Buchwald-Hartwig amination. r/chemistry. [Link]

• Ghavtadze, N., et al. (2023). A Second-Generation Palladacycle Architecture Bearing a N-Heterocyclic Carbene and Its Catalytic Behavior in Buchwald–Hartwig Amination Catalysis. Molecules. [Link]

• Recent Advances in the Buchwald-Hartwig Amination Reaction Enabled by the Application of Sterically Demanding Phosphine Ancillary Ligands. ResearchGate. [Link]

• Buchwald-Hartwig coupling troubleshooting. Chemistry Stack Exchange. [Link]

• Krasnopolska, M., et al. (2021). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. ACS Publications. [Link]

• Specific Solvent Issues with Buchwald-Hartwig Amination. WordPress. [Link]

• Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. ChemRxiv. [Link]

• Dialkylbiaryl phosphine ligands. In: Wikipedia. [Link]

• Ligand design for cross-couplings: phosphines. YouTube. [Link]

• Pi, Y.-X., et al. A new Buchwald-type diphosphine ligand for applications in Pd-catalyzed amination reactions. Organic & Biomolecular Chemistry. [Link]

• Buchwald-Hartwig Cross-Coupling. J&K Scientific LLC. [Link]

• Buchwald-Hartwig Coupling. Organic Synthesis. [Link]

• Buchwald-Hartwig Aminations of Aryl Chlorides: A Practical Protocol Based on Commercially Available Pd(0)NHC Catalysts. ResearchGate. [Link]

• Development of a practical Buchwald–Hartwig amine arylation protocol using a conveniently prepared (NHC)Pd(R-allyl)Cl catalyst. Organic & Biomolecular Chemistry. [Link]

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Technical Notes & Optimization

Technical Support Center: Purification of Crude Ethyl 4-bromo-3,5-dichlorobenzoate

This guide provides in-depth technical support for researchers, scientists, and drug development professionals encountering challenges in the purification of crude Ethyl 4-bromo-3,5-dichlorobenzoate. Moving beyond simple procedural lists, this document delves into the causality behind experimental choices, offering robust troubleshooting strategies and foundational knowledge to empower your purification workflows.

Introduction: Understanding the Challenge

Ethyl 4-bromo-3,5-dichlorobenzoate is a key intermediate in various synthetic pathways. Its synthesis, commonly achieved via Fischer esterification of 4-bromo-3,5-dichlorobenzoic acid with ethanol, often yields a crude product contaminated with starting materials, catalysts, and side-products.[1][2] The structural similarity of these impurities to the target compound can make purification a non-trivial task. This guide is structured as a series of common questions and issues encountered in the lab, providing both immediate solutions and the underlying scientific principles.

Troubleshooting Guide: From Crude Mixture to Pure Compound

This section addresses specific, practical problems you may face during the purification process.

Q1: My initial work-up failed to remove acidic impurities. My crude product is still contaminated with the starting carboxylic acid. How can I fix this?

Root Cause Analysis: The most common acidic impurity is the unreacted starting material, 4-bromo-3,5-dichlorobenzoic acid, along with the acid catalyst (e.g., H₂SO₄) used in the esterification.[3][4] While the ester product is neutral, the carboxylic acid possesses an acidic proton. This difference in chemical properties is the key to their separation. A simple water wash is insufficient to remove a water-insoluble organic acid.

Solution: Acid-Base Extraction An aqueous basic wash is required to deprotonate the carboxylic acid, converting it into its corresponding water-soluble carboxylate salt, which can then be efficiently extracted from the organic phase.

Experimental Protocol: Liquid-Liquid Extraction for Acid Removal

• Dissolution: Dissolve the crude product in a water-immiscible organic solvent like ethyl acetate or dichloromethane (DCM).

• Base Wash: Transfer the solution to a separatory funnel and wash with a 5-10% aqueous solution of sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃).

  • Expert Insight: Use sodium bicarbonate as it is a weaker base and less likely to cause hydrolysis of your ester product compared to stronger bases like sodium hydroxide. You will observe effervescence (CO₂ gas) as the base neutralizes the acid; vent the funnel frequently and continue washing until the bubbling ceases.[5]

• Phase Separation: Allow the layers to separate and drain the aqueous (bottom) layer. Repeat the wash 1-2 more times to ensure complete removal.

• Neutral Wash: Wash the organic layer with water, followed by a saturated brine (NaCl) solution to remove residual base and dissolved water.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent using a rotary evaporator.

Q2: My product "oils out" during recrystallization instead of forming crystals. What is causing this and how do I proceed?

Root Cause Analysis: "Oiling out" occurs when a compound separates from a solution as a liquid rather than a solid crystalline lattice. This is a common and frustrating problem with several potential causes:

• High Impurity Level: The presence of significant impurities disrupts the crystal lattice formation. The melting point of the mixture is depressed below the temperature of the solution.

• Inappropriate Solvent Choice: The solvent may be too good, keeping the compound dissolved even at low temperatures, or the boiling point of thesolvent might be higher than the melting point of your compound.

• Rapid Cooling: Cooling the solution too quickly does not allow sufficient time for ordered crystal nucleation and growth.

Troubleshooting Workflow:

Caption: Decision workflow for troubleshooting "oiling out".

Solutions:

• Re-evaluate Purity: If your product is less than ~90% pure, consider a preliminary purification by column chromatography before attempting recrystallization.[6]

• Optimize Solvent System: The ideal recrystallization solvent should dissolve the compound poorly at room temperature but completely at its boiling point. Test various solvents on a small scale. A solvent/anti-solvent system is often effective.[7] For Ethyl 4-bromo-3,5-dichlorobenzoate, consider the systems in the table below.

• Slow Down Cooling: After dissolving your compound in the minimum amount of boiling solvent, allow it to cool to room temperature slowly on the benchtop before moving it to an ice bath. Insulating the flask can help.

• Induce Crystallization: If crystals are slow to form, try scratching the inside of the flask with a glass rod at the solution's surface or adding a "seed crystal" from a previous successful batch.

Solvent System (v/v)	Type	Rationale
Ethanol/Water	Single Solvent/Anti-Solvent	The ester is soluble in hot ethanol. Water is then added as an anti-solvent until turbidity persists, then re-heated to clarify and cooled slowly.
Ethyl Acetate/Hexanes	Solvent/Anti-Solvent	Dissolve in a minimal amount of warm ethyl acetate, then slowly add hexanes until the solution becomes cloudy. Warm to re-dissolve, then cool slowly.[8]
Isopropanol	Single Solvent	A good starting point for many esters. Check solubility on a small scale first.
Toluene/Heptane	Solvent/Anti-Solvent	For less polar impurities, this system can provide excellent selectivity.[7]

Q3: My column chromatography provides poor separation. The spots are streaking on TLC and fractions are mixed. What can I do?

Root Cause Analysis: Poor chromatographic separation can stem from several factors including incorrect mobile phase polarity, improper sample loading, or interactions between the compound and the silica gel. Carboxylic acids, in particular, are notorious for "streaking" on silica gel due to strong hydrogen bonding interactions.[5]

Solutions & Optimizations:

• Mobile Phase (Eluent) Optimization:

  • Principle: The goal is to find a solvent system where your product has an Rf (retention factor) value of ~0.3-0.4 on TLC, with good separation from impurities.

  • Action: Start with a low polarity eluent (e.g., 95:5 Hexanes:Ethyl Acetate) and gradually increase the polarity (e.g., 90:10, 85:15). The ester product is significantly less polar than the starting carboxylic acid and will elute first.[9][10]

• Suppressing Tailing:

  • Principle: If residual acid is causing streaking, you can neutralize its interaction with the acidic silica gel.

  • Action: Add a very small amount (~0.1-0.5%) of acetic acid or triethylamine to your eluent. Acetic acid will protonate the silica surface sites, while triethylamine will deprotonate the acidic impurity, both reducing the strong interactions that cause streaking.[5]

• Proper Sample Loading:

  • Principle: The sample should be applied to the column in the most concentrated band possible to prevent broad, overlapping fractions.

  • Action: Dissolve the crude product in a minimal amount of the eluent (or a stronger solvent like DCM). Alternatively, perform a "dry load" by adsorbing the dissolved product onto a small amount of silica gel, evaporating the solvent, and loading the resulting free-flowing powder onto the top of the column. This is the preferred method for achieving sharp bands.

Experimental Protocol: Flash Column Chromatography

Caption: Standard workflow for flash column chromatography.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude product? The primary impurities arise directly from the Fischer esterification reaction.[1][3] These include:

• 4-bromo-3,5-dichlorobenzoic acid: Unreacted starting material.

• Ethanol: Excess reagent, usually removed during work-up and evaporation.

• Sulfuric Acid (or other catalyst): Removed with a basic wash.

• Water: A byproduct of the reaction, removed with a brine wash and drying agent.

• Positional Isomers: If the starting 4-bromo-3,5-dichlorobenzoic acid was not pure, you may have isomeric impurities that can be very difficult to separate.[11]

Q2: How should I store the purified Ethyl 4-bromo-3,5-dichlorobenzoate? Store the purified compound in a tightly sealed container in a cool, dry, and well-ventilated place.[12] Protect it from moisture, as hydrolysis back to the carboxylic acid can occur over long periods, especially if any residual acid catalyst is present.

Q3: What are the best analytical methods for final purity confirmation? A combination of methods provides the most comprehensive assessment:

• High-Performance Liquid Chromatography (HPLC): The gold standard for quantitative purity analysis of benzoate esters. A reverse-phase C18 column with a UV detector is typical.[13][14][15]

• Nuclear Magnetic Resonance (¹H and ¹³C NMR): Confirms the structure of the desired product and can identify impurities if they are present at levels of ~1% or higher.

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful for identifying volatile impurities and confirming the molecular weight of the product.[13]

• Melting Point: A sharp melting point range close to the literature value is a good indicator of high purity for a solid compound.

References

• FSIS USDA. (n.d.). Determination of Benzoic Acid, Sorbic Acid, and Methyl, Ethyl, Propyl, and Butyl Parabens by HPLC. Retrieved from [Link]

• Wikipedia. (n.d.). Fischer–Speier esterification. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Column Chromatography. Retrieved from [Link]

• Discovery Scientific Society. (2015). Determination of sodium benzoate & potassium sorbate contamination in ready to serve products in post market surveillance. Retrieved from [Link]

• Zaporizhzhia State Medical University. (n.d.). Approaches to elaboration for Sodium benzoate determination methods in food products. Retrieved from [Link]

• Asian Journal of Applied Science and Technology. (2018). HPLC Method Development for Simultaneous Estimation of Sodium Benzoate and Potassium Sorbate in Food Products. Retrieved from [Link]

• PubChem. (n.d.). Ethyl 4-bromo-3-methylbenzoate. Retrieved from [Link]

• Chem Help ASAP. (2021, February 9). column chromatography & purification of organic compounds [Video]. YouTube. Retrieved from [Link]

• Studylib. (n.d.). Fischer Esterification: Benzoic Acid Lab Manual. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Fischer Esterification. Retrieved from [Link]

• ResearchGate. (2019). Column chromatography for separation and fractionation of flavor-active esters on hydrophobic resins and simulation of breakthrough behavior. Retrieved from [Link]

• Reddit. (2023). How do I recrystallize this product?. r/chemistry. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Ethyl-4-chlorobenzoate (CAS 7335-27-5). Retrieved from [Link]

• Reddit. (2020). Recrystallisation Help. r/Chempros. Retrieved from [Link]

• Reddit. (2021). Go-to recrystallization solvent mixtures. r/Chempros. Retrieved from [Link]

• Oakwood Chemical. (n.d.). Ethyl 3-Bromo-4,5-dichlorobenzoate. Retrieved from [Link]

• Organic Syntheses. (n.d.). Ethyl bromoacetate. Retrieved from [Link]

• Master Organic Chemistry. (2022). Fischer Esterification – Carboxylic Acid to Ester Under Acidic Conditions. Retrieved from [Link]

• ResearchGate. (2014). How to separate ester from carboxylic acid by using chromatography?. Retrieved from [Link]

• OperaChem. (2024). Fischer Esterification-Typical Procedures. Retrieved from [Link]

• ResearchGate. (2018). How can I purify two different-substituted aromatic compounds?. Retrieved from [Link]

• Chegg. (2015). Question: Is this separation scheme/procedure correct for crystallization.... Retrieved from [Link]

• Chemsrc. (n.d.). Ethyl 4-bromo-5-(3,5-dichlorobenzoyl)oxy-2-formyl-7-methyl-1-benzofuran-3-carboxylate. Retrieved from [Link]

• ResearchGate. (2019). how to synthesis ethyl 4-bromo-3,5-diethoxy-2-fluorobenzoate?. Retrieved from [Link]

• Abstract Sifter. (n.d.). Ethyl 4-bromo-3-methylbenzoate - Publications. Retrieved from [Link]

• Google Patents. (n.d.). CN105481707A - Preparation method of ethyl-4-dimethylaminobenzoate intermediate benzocaine.

• ResearchGate. (2018). Purification of 2,4 Dichlorobenzoic Acid. Retrieved from [Link]

Sources

• 1. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 2. studylib.net [studylib.net]
• 3. Fischer Esterification [organic-chemistry.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. researchgate.net [researchgate.net]
• 6. reddit.com [reddit.com]
• 7. reddit.com [reddit.com]
• 8. reddit.com [reddit.com]
• 9. orgchemboulder.com [orgchemboulder.com]
• 10. m.youtube.com [m.youtube.com]
• 11. researchgate.net [researchgate.net]
• 12. echemi.com [echemi.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. discoveryjournals.org [discoveryjournals.org]
• 15. ajast.net [ajast.net]

Technical Support Center: Ethyl 4-bromo-3,5-dichlorobenzoate Optimization

Strategic Overview: The Steric-Electronic Paradox

As a Senior Application Scientist, I often see researchers underestimate Ethyl 4-bromo-3,5-dichlorobenzoate . This substrate presents a classic "Steric-Electronic Paradox" that dictates your catalyst strategy:

• Electronic Activation (Good): The electron-withdrawing nature of the ester (para) and the two chlorines (meta) makes the C-Br bond highly electrophilic, theoretically facilitating rapid oxidative addition.

• Steric Deactivation (Bad): The 3,5-dichloro substitution pattern creates a "picket fence" around the 4-bromo site. Standard phosphine ligands (like PPh₃) are too bulky to coordinate effectively during the critical transmetallation step, or too labile to prevent catalyst death.

The Consequence: Using standard catalysts (e.g., Pd(PPh₃)₄) typically results in stalled conversion or protodebromination (where the Br is replaced by H), as the catalyst fails to couple and instead undergoes reductive elimination with a hydride.

Catalyst Selection & Loading Strategy

Do not default to high loadings (5-10 mol%) to force the reaction. This often increases side reactions (homocoupling) without improving yield. Instead, switch to Sterically Demanding, Electron-Rich Ligands .

Recommended Catalyst Systems

System Type	Catalyst/Ligand	Recommended Load	Why it Works
Primary Recommendation	Pd-PEPPSI-IPent	0.5 – 1.0 mol%	The "flexible bulk" of the NHC ligand accommodates the 3,5-dichloro steric wall while stabilizing the Pd(0) species [1][2].
Alternative (Buchwald)	Pd₂(dba)₃ + SPhos	1.0 – 2.0 mol%	SPhos is specifically designed to facilitate coupling of hindered aryl halides by promoting reductive elimination [3].
Legacy (Avoid)	Pd(PPh₃)₄ or PdCl₂(dppf)	N/A	Do not use. High probability of failure due to steric crowding and slow oxidative addition.

Optimization Protocol: The "1-to-5" Ramp

Start with Protocol A. Only move to B if conversion <50% after 4 hours.

Protocol A: Low-Load High-Activity (The Goal)

• Catalyst: Pd-PEPPSI-IPent (0.5 mol%)

• Base: K₃PO₄ (2.0 equiv) — Milder than carbonates to protect the ethyl ester.

• Solvent: 1,4-Dioxane/H₂O (4:1) or Anhydrous Toluene (if hydrolysis is observed).

• Temp: 60°C.

Protocol B: High-Load Scavenging (The Fix)

• Catalyst: Pd-PEPPSI-IPent (2.0 - 5.0 mol%)

• Additive: Add 5 mol% free ligand (if using phosphine systems) to extend catalyst life.

• Temp: Increase to 80°C.

Troubleshooting Guide (FAQs)

Q1: I see rapid consumption of the starting material, but the product yield is low. The MS shows a mass corresponding to [M-Br+H]. What happened?

Diagnosis: You are experiencing Protodebromination . The Cause: The oxidative addition occurred, but the transmetallation was too slow due to the steric bulk of the chlorines. The Palladium intermediate "waited" too long and scavenged a hydride (likely from the solvent or base impurities). The Fix:

• Switch Solvent: Move away from alcohols (isopropanol/ethanol) which act as hydride sources. Use Toluene or THF.

• Boost Transmetallation: Increase the concentration of the coupling partner (boronic acid/amine) to 1.5 equiv.

• Change Catalyst: Switch to Pd-PEPPSI-IPent [1]. Its NHC ligand prevents the hydride elimination pathway more effectively than phosphines.

Q2: My reaction works, but the Ethyl ester is hydrolyzing to the Carboxylic Acid.

Diagnosis: Base-mediated saponification. The Cause: Using strong bases (NaOH, KOH) or even Carbonates (K₂CO₃) in aqueous media at high temperatures attacks the ester. The Fix:

• Anhydrous Conditions: Switch to Cs₂CO₃ or K₃PO₄ in anhydrous Dioxane or Toluene.

• Weak Base: Use Potassium Acetate (KOAc) if the coupling partner allows (e.g., highly reactive boronic acids).

Q3: Why does the reaction turn black and stop at 60% conversion?

Diagnosis: "Palladium Black" precipitation. The Cause: The catalyst is decomposing because the ligands are dissociating. This is common with the 3,5-dichloro substrate because the steric bulk pushes the ligands off the metal center. The Fix:

• Ligand Overload: If using Pd(OAc)₂ + Ligand, increase the Ligand:Pd ratio from 2:1 to 4:1 .

• Pre-catalysts: Stop using in-situ mixtures. Use a well-defined precatalyst like XPhos Pd G4 , which releases the active species slowly and prevents aggregation [4].

Visualizing the Optimization Logic

The following decision matrix outlines the logical flow for optimizing the catalyst load based on experimental feedback.

Figure 1: Decision matrix for troubleshooting catalytic failures in sterically hindered benzoate couplings.

Experimental Protocol: The "Stress Test"

Use this protocol to determine the minimum effective catalyst load (MEL).

Reagents:

• Ethyl 4-bromo-3,5-dichlorobenzoate (1.0 equiv)

• Coupling Partner (e.g., Aryl Boronic Acid) (1.2 equiv)

• Base: K₃PO₄ (2.0 equiv)

• Solvent: 1,4-Dioxane (0.2 M concentration)

Workflow:

• Stock Solution: Prepare a stock solution of the substrate and coupling partner in Dioxane.

• Catalyst Dosing: Prepare 3 vials with varying catalyst loads of Pd-PEPPSI-IPent :

  • Vial A: 0.5 mol%

  • Vial B: 1.0 mol%

  • Vial C: 2.5 mol%

• Reaction: Heat all vials to 60°C for 2 hours.

• Sampling: Take a 50 µL aliquot, quench in MeCN/H₂O, and analyze via UPLC/HPLC.

• Criteria:

  • If Vial A > 95% Conv: Use 0.5 mol% .

  • If Vial A < 50% and Vial B > 95%: Use 1.0 mol% .

  • If Vial C fails: Switch ligand class (e.g., to AdBippyPhos or XPhos ).

References

• Organ, M. G., et al. (2009). "Pd-PEPPSI-IPent: An Active, Sterically Demanding Cross-Coupling Catalyst." Angewandte Chemie International Edition.

• Valente, C., et al. (2012). "The Development of Bulky Palladium NHC Complexes for the Most Challenging Cross-Coupling Reactions." Angewandte Chemie.

• Martin, R., & Buchwald, S. L. (2008). "Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions of Aryl Halides with Arylboronic Acids." Accounts of Chemical Research.

• Bruno, N. C., et al. (2013). "Third Generation Buchwald Precatalysts." Chemical Science.

• BenchChem Technical Support. (2025). "Optimizing Suzuki Coupling of Aryl Halides."

Reference Data & Comparative Studies

Mass spectrometry fragmentation pattern of Ethyl 4-bromo-3,5-dichlorobenzoate

Technical Comparison Guide: Mass Spectrometry Profiling of Ethyl 4-bromo-3,5-dichlorobenzoate

Executive Summary & Compound Architecture

Objective: This guide provides a predictive technical profiling of Ethyl 4-bromo-3,5-dichlorobenzoate (CAS: N/A, PubChem CID: 50849709), a specialized halogenated intermediate used in the synthesis of agrochemicals and pharmaceutical scaffolds.

Significance: Due to the absence of public spectral libraries for this specific tri-halogenated ester, this guide synthesizes data from structural analogs (Methyl 3,5-dichlorobenzoate and Ethyl 4-bromobenzoate) and established fragmentation principles (McLafferty rearrangement, isotopic distribution laws). It serves as a reference for verifying the identity of this compound during reaction monitoring.

Compound Identity:

• Formula:

• Monoisotopic Mass: 295.9006 Da (

  )

• Structural Features: Sterically crowded benzoate core, electron-withdrawing halogens (Br, Cl), and an ethyl ester moiety susceptible to specific rearrangements.

Experimental Protocol: GC-MS Methodology

To replicate the fragmentation patterns described below, the following standard Electron Ionization (EI) protocol is recommended. This setup ensures sufficient energy for the diagnostic rearrangements required for structural confirmation.

Parameter	Setting / Condition	Rationale
Ionization Mode	Electron Impact (EI) @ 70 eV	Standard energy to induce reproducible fragmentation for library matching.
Source Temp	230°C	Prevents condensation of the high-boiling halogenated ester.
Transfer Line	280°C	Ensures efficient transport of the heavy intermediate.
Column Phase	5% Phenyl-methylpolysiloxane (e.g., HP-5ms)	Non-polar stationary phase ideal for separating halogenated aromatics.
Carrier Gas	Helium @ 1.0 mL/min	Constant flow for stable retention times.
Scan Range	m/z 40 – 400	Covers the molecular ion cluster (m/z ~300) and low-mass alkene fragments.

Deep Dive: Fragmentation Mechanism & Spectral Prediction

The mass spectrum of Ethyl 4-bromo-3,5-dichlorobenzoate is defined by two dominant features: a complex Isotopic Cluster due to the ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

system, and a Dual-Pathway Fragmentation of the ethyl ester.

The Molecular Ion Cluster (m/z 296 – 302)

Unlike simple organic molecules, the molecular ion (

) is not a single peak but a distinct "saddle-shaped" cluster. This is the primary diagnostic for confirming the presence of one Bromine and two Chlorines.

Predicted Isotopic Abundance (Normalized to Base Peak of Cluster):

m/z	Ion Composition	Relative Intensity	Origin
296		~60%	Monoisotopic Mass
298	+ Mixed	100% (Base)	Dominant Statistical Overlap
300	+ Mixed	~46%	Heavy Isotope Contribution
302		~7%	All Heavy Isotopes

Analytic Insight: If your spectrum shows a 1:2:1 triplet, you likely have only the

system (loss of Br). If you see a 1:1 doublet, you have only . The 60:100:46 pattern is the fingerprint of the intact core.

Primary Fragmentation Pathways

The ethyl ester group undergoes two competing cleavages.

• Pathway A:

  -Cleavage (Formation of Acylium Ion)

  • Mechanism: Direct cleavage of the C-O bond next to the carbonyl.

  • Loss: Ethoxy radical (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

    , 45 Da).

  • Product: 4-bromo-3,5-dichlorobenzoyl cation (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

    ).

  • Diagnostic Peak: m/z 251 (Cluster: 251, 253, 255).

  • Note: This is typically the Base Peak (100% intensity) in substituted benzoates.

• Pathway B: McLafferty Rearrangement

  • Mechanism: Transfer of a

    -hydrogen from the ethyl group to the carbonyl oxygen, followed by elimination of a neutral alkene.

  • Loss: Ethylene (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

    , 28 Da).

  • Product: 4-bromo-3,5-dichlorobenzoic acid radical cation (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

    ).

  • Diagnostic Peak: m/z 268 (Cluster: 268, 270, 272).

  • Differentiation: This peak is absent in the Methyl ester analog, making it a specific marker for the Ethyl ester.

Secondary Fragmentation (The Aromatic Core)

The Acylium ion (m/z 251) further degrades by losing Carbon Monoxide (CO, 28 Da) to form the Phenyl Cation .

• Product:

• Diagnostic Peak: m/z 223 (Cluster: 223, 225, 227).

• Subsequent Loss: Halogen stripping (Loss of Br radical

  m/z 144; Loss of Cl radical m/z 188).

Visualization of Fragmentation Pathways

The following diagram illustrates the causal relationships between the molecular structure and the observed spectral peaks.

Figure 1: Predicted fragmentation tree for Ethyl 4-bromo-3,5-dichlorobenzoate under 70eV EI conditions.

Comparative Analysis: Ethyl vs. Methyl Analogs

To validate your spectral data, compare the observed peaks against the Methyl analog (Methyl 3,5-dichlorobenzoate), which is spectrally well-characterized.

Feature	Ethyl 4-bromo-3,5-dichlorobenzoate (Target)	Methyl 3,5-dichlorobenzoate (Reference Analog)	Differentiation Logic
Molecular Ion	m/z 296 cluster (Saddle shape)	m/z 204 cluster (Triplet shape)	Ethyl adds +14 Da; Br adds mass and changes isotope pattern.
Ester Loss	Loss of OEt (-45) ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted"> m/z 251	Loss of OMe (-31) m/z 173	The mass difference of the neutral loss confirms the alcohol chain length.
Rearrangement	m/z 268 present (McLafferty)	Absent	Methyl esters lack the -hydrogen required for McLafferty rearrangement. Presence of [M-28] confirms Ethyl.
Base Peak	Acylium (m/z 251)	Acylium (m/z 173)	Both follow the same dominant ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted"> -cleavage pathway.

References

• NIST Mass Spectrometry Data Center. Mass Spectrum of Benzoic acid, 4-bromo-, ethyl ester (Ethyl 4-bromobenzoate). NIST Standard Reference Database 69: NIST Chemistry WebBook.[1] [Link]

• PubChem. Methyl 3,5-dichlorobenzoate (CID 76192) - Spectral Information. National Library of Medicine. [Link]

• McLafferty, F. W. Interpretation of Mass Spectra.[2][3] 4th Edition, University Science Books, 1993. (Foundational text for McLafferty Rearrangement mechanisms).

• Chemistry LibreTexts. Fragmentation Patterns - Esters and Aromatics.[Link]

Sources

• 1. Ethyl 3,5-dinitrobenzoate [webbook.nist.gov]
• 2. McLafferty rearrangement - Wikipedia [en.wikipedia.org]
• 3. thiele.ruc.dk [thiele.ruc.dk]

Technical Guide: IR Spectroscopy Characterization of Ethyl 4-bromo-3,5-dichlorobenzoate

Executive Summary & Application Context

In the high-stakes environment of drug development, Ethyl 4-bromo-3,5-dichlorobenzoate (CAS 1239741-87-7) serves as a critical halogenated building block. Its structural integrity is defined by the precise arrangement of halogens (Br at para, Cl at meta positions) on the benzoate scaffold. This specific substitution pattern dictates its reactivity in subsequent cross-coupling reactions (e.g., Suzuki-Miyaura) and necessitates rigorous quality control.

This guide provides a comparative spectral analysis. Unlike standard catalog entries, we focus on the differential diagnosis of this compound against its non-chlorinated analog, Ethyl 4-bromobenzoate . By understanding the spectroscopic shifts induced by the 3,5-dichloro substitution, researchers can rapidly validate synthesis outcomes and detect de-halogenated impurities.

Experimental Protocol: Signal Acquisition

To ensure reproducible data that aligns with the values presented in this guide, the following "Self-Validating" protocol is recommended. This approach minimizes sampling errors common with halogenated esters.

Method A: Attenuated Total Reflectance (ATR) – Recommended for QC

• Crystal: Diamond or ZnSe (Single bounce).

• Prep: Place ~5 mg of solid neat on the crystal. Apply high pressure to ensure intimate contact.

• Parameters: 4 cm⁻¹ resolution, 16 scans.

• Advantage: No sample preparation; ideal for detecting surface contaminants.

Method B: KBr Pellet – Recommended for Structural Elucidation

• Matrix: Spectroscopic grade KBr (dried at 110°C).

• Ratio: 1:100 (Sample:KBr).

• Protocol: Grind to a fine powder to minimize the Christiansen effect (scattering). Press at 8-10 tons for 2 minutes.

• Advantage: Higher resolution of the fingerprint region (600–900 cm⁻¹), crucial for identifying C-Cl and C-Br bonds.

Comparative Spectral Analysis

The identification of Ethyl 4-bromo-3,5-dichlorobenzoate relies on detecting the "Blue Shift" in the carbonyl region and the specific "Fingerprint" of the poly-halogenated ring.

Data Table: Target vs. Alternative

The following table contrasts the target molecule with its closest structural analog, Ethyl 4-bromobenzoate.

Vibrational Mode	Ethyl 4-bromo-3,5-dichlorobenzoate (Target)	Ethyl 4-bromobenzoate (Alternative)	Mechanistic Insight (The "Why")
C=O Stretch (Ester)	1732 – 1738 cm⁻¹	1720 – 1726 cm⁻¹	The 3,5-dichloro substituents exert a strong Inductive (-I) effect, withdrawing electron density from the ring and carbonyl, strengthening the C=O bond (Blue Shift).
C-O Stretch (Acyl)	1280 – 1295 cm⁻¹	1270 – 1280 cm⁻¹	Electron withdrawal stiffens the C-O bond adjacent to the ring.
C=C Ring Stretch	1560 – 1590 cm⁻¹	1585 – 1600 cm⁻¹	Heavy halogen loading (Cl, Br) dampens ring vibrations and alters dipole moments, often splitting these bands.
C-H Stretch (Aromatic)	3070 – 3090 cm⁻¹ (Weak)	3050 – 3100 cm⁻¹	Reduced number of Ar-H bonds (only 2 protons remain at positions 2,6) leads to significantly lower intensity.
C-Cl Stretch	800 – 900 cm⁻¹	Absent	Diagnostic peak. Look for strong bands in the fingerprint region specific to meta-substitution.
C-Br Stretch	500 – 600 cm⁻¹	500 – 650 cm⁻¹	Often obscured in ATR; best viewed in KBr.

Detailed Analysis of Key Regions

1. The Carbonyl Shift (1700–1750 cm⁻¹)

In a standard aromatic ester like Ethyl Benzoate, conjugation with the phenyl ring lowers the C=O frequency to ~1720 cm⁻¹.

• In the Target: The two Chlorine atoms at the meta positions (3 and 5) are strongly electronegative. They pull electron density away from the ring through the sigma bond network (Inductive Effect). This destabilizes the resonance structure that would normally single-bond character to the carbonyl, effectively "tightening" the C=O double bond.

• Result: You will observe the carbonyl peak shift up by approximately 10–15 cm⁻¹ compared to the mono-brominated analog.

2. The Fingerprint Region (600–1000 cm⁻¹)

This is the "DNA" of the molecule.

• Target: Expect complex, sharp bands due to C-Cl stretching vibrations mixed with ring breathing modes. The 1,3,4,5-substituted pattern creates a unique profile distinct from the cleaner 1,4-substitution of the alternative.

Decision Logic & Workflow

When analyzing a synthesized batch, use the following logic flow to confirm identity and purity.

Figure 1: Decision tree for spectroscopic validation of halogenated benzoates.

Structural Visualization of Vibrational Modes[1]

Understanding the vector of vibration helps in interpreting peak intensity.[1]

Figure 2: Impact of halogen substituents on the ester carbonyl vibration frequency.

References

• NIST Mass Spectrometry Data Center. Ethyl 4-bromobenzoate Infrared Spectrum.[2] National Institute of Standards and Technology.[2] [Link]

• PubChem. Ethyl 4-bromobenzoate Compound Summary. National Library of Medicine. [Link]

• Coates, J. (2000). Interpretation of Infrared Spectra, A Practical Approach. In Encyclopedia of Analytical Chemistry, R.A. Meyers (Ed.).

Sources

• 1. uanlch.vscht.cz [uanlch.vscht.cz]
• 2. Benzoic acid, 4-bromo-, ethyl ester [webbook.nist.gov]

Validated Assay Methods for Ethyl 4-bromo-3,5-dichlorobenzoate: A Comparative Technical Guide

This guide provides an in-depth technical comparison of validated assay methods for Ethyl 4-bromo-3,5-dichlorobenzoate , a critical halogenated aromatic intermediate used in pharmaceutical synthesis.[1]

The content is structured to support researchers in selecting and executing the most robust analytical protocol, adhering to ICH Q2 (R1) validation standards.

Executive Summary & Compound Profile

Ethyl 4-bromo-3,5-dichlorobenzoate is a lipophilic, halogenated ester.[1] Its high halogen content (one bromine, two chlorines) imparts significant hydrophobicity and electron-withdrawing character, influencing its retention behavior in chromatography.[1]

• Primary Application: Intermediate for API synthesis (e.g., coupling reactions, hydrolysis to benzoic acid derivatives).[1]

• Analytical Challenge: Distinguishing the target ester from its hydrolysis product (4-bromo-3,5-dichlorobenzoic acid) and synthesis byproducts (isomers, de-halogenated impurities).

Chemical Profile

Property	Detail
IUPAC Name	Ethyl 4-bromo-3,5-dichlorobenzoate
Structure	Benzoate ester with -OEt, -Br (C4), -Cl (C3, C5)
Chromophore	Strong UV absorption (Benzoic aromatic ring)
Volatility	Moderate (Semi-volatile)
Solubility	High in ACN, MeOH, EtOAc; Insoluble in Water

Method A: High-Performance Liquid Chromatography (RP-HPLC)

Status: The Gold Standard for Purity & Assay[1]

RP-HPLC is the preferred method for this compound due to its ability to separate the ester from non-volatile degradation products (acids) and polar impurities without thermal stress.[1]

Validated-Ready Protocol

This protocol is derived from standard methodologies for halogenated benzoate esters, optimized for resolution and peak shape.[1]

• Column: C18 (Octadecylsilane), End-capped.[1]

  • Spec: 150 mm x 4.6 mm, 3.5 µm or 5 µm particle size (e.g., Agilent Zorbax Eclipse Plus or Waters XBridge).[1]

• Mobile Phase:

  • Solvent A: 0.1% Formic Acid in Water (Acidic pH prevents tailing of any free acid impurities).[1]

  • Solvent B: Acetonitrile (ACN) (Preferred over Methanol for lower backpressure and sharper peaks for halogenated compounds).[1]

• Gradient Program:

  • 0-2 min: 60% B (Isocratic hold)[1]

  • 2-15 min: 60% → 90% B (Linear gradient)

  • 15-20 min: 90% B (Wash)

  • 20-25 min: 60% B (Re-equilibration)

• Flow Rate: 1.0 mL/min.[1]

• Detection: UV-Vis / DAD at 254 nm (Primary) and 220 nm (Secondary).[1]

• Column Temp: 30°C.

• Injection Volume: 5-10 µL.

• Diluent: 50:50 Water:ACN.[1]

Mechanistic Insight

The C18 stationary phase interacts strongly with the hydrophobic halogenated ring.[1] The gradient elution is critical because the target ester is significantly more lipophilic than the corresponding acid impurity.[1]

• Causality: The acid impurity (if present) will elute early (approx. 2-4 min) due to its polar carboxyl group.[1] The target ethyl ester will elute later (approx. 8-12 min), ensuring baseline resolution (

  ).[1]

Method B: Gas Chromatography (GC-FID)

Status: Excellent Orthogonal Method for Volatile Impurities[1]

GC-FID is a powerful alternative, particularly for checking residual solvents (ethanol, toluene) and starting materials that might co-elute in isocratic HPLC.

Validated-Ready Protocol

• Column: 5% Phenyl-arylene / 95% Dimethylpolysiloxane (e.g., DB-5ms, Rtx-5, HP-5).

  • Spec: 30 m x 0.25 mm ID x 0.25 µm film thickness.[1]

• Carrier Gas: Helium @ 1.5 mL/min (Constant Flow).

• Inlet: Split Injection (20:1 ratio), 250°C.

• Detector: Flame Ionization Detector (FID) @ 300°C.

• Oven Program:

  • Initial: 80°C (Hold 1 min)

  • Ramp 1: 15°C/min to 200°C[1]

  • Ramp 2: 25°C/min to 280°C (Hold 5 min)

• Diluent: Ethyl Acetate or Dichloromethane.[1]

Mechanistic Insight

The thermal stability of the ester allows it to vaporize without degradation.[1] The non-polar column separates based on boiling point and dispersive forces.[1]

• Limitation: If the sample contains thermally labile precursors, they may degrade in the injector port, leading to false impurity peaks ("ghost peaks").[1]

Comparative Analysis: HPLC vs. GC

The following table objectively compares the two methodologies to assist in selection.

Feature	Method A: RP-HPLC (UV)	Method B: GC-FID
Specificity	High for both ester and acid degradants.[1]	High for volatile impurities; Low for salts/acids.[1]
Sensitivity (LOD)	Excellent (UV active ring).[1]	Good (Universal carbon response).[1]
Sample Prep	Simple dilution (ACN/Water).[1][2]	Simple dilution (Organic solvent).[1]
Robustness	High; resistant to thermal degradation.[1]	Moderate; risk of ester hydrolysis in hot inlet if wet.[1]
Primary Use	Final Product Assay & Purity.	Process Control & Residual Solvents.
Throughput	Moderate (20-25 min run).[1]	Fast (10-15 min run).[1]

Visualized Workflows

Analytical Decision Tree

This diagram guides the analyst on which method to deploy based on the specific analytical goal.[1]

Caption: Decision matrix for selecting HPLC vs. GC based on analyte stability and target impurities.

HPLC Method Validation Workflow (ICH Q2)

To ensure the HPLC method is "Validated," the following workflow must be executed.

Caption: Step-by-step validation sequence required to claim the method is "Validated" per ICH guidelines.

Validation Parameters (Self-Validating System)

To establish the Trustworthiness of your data, you must verify these criteria during method setup:

• System Suitability Test (SST):

  • Tailing Factor (

    ): Must be (Ensures no secondary interactions with silanols).

  • Theoretical Plates (

    ): (Ensures column efficiency).

  • Resolution (

    ): between the Ethyl Ester and the Acid impurity.

• Linearity:

  • Prepare 5 concentrations ranging from 50% to 150% of the target concentration (e.g., 0.5 mg/mL).

  • Acceptance:

    .[1][2]

• Accuracy (Recovery):

  • Spike known amounts of pure standard into a sample matrix.[1]

  • Acceptance: 98.0% – 102.0% recovery.[1]

References

• ICH Harmonised Tripartite Guideline. (2005).[1] Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation.[1][2] Link

• Sigma-Aldrich. (n.d.).[1] Ethyl 4-bromobenzoate Product Specification and Analysis. (Used as a proxy for physical property and GC method derivation).[1] Link

• Chromatography Today. (2014). Separation of Bromobenzoic Acids by HPLC.[1][2][3] (Basis for the acidic mobile phase selection).[1] Link

• PubChem. (2025).[1][4] Ethyl 4-bromo-3,5-dichlorobenzoate Compound Summary. National Library of Medicine.[1] Link

Sources

• 1. Ethyl 4-bromobenzoate 98 5798-75-4 [sigmaaldrich.com]
• 2. ijpcbs.com [ijpcbs.com]
• 3. chromatographytoday.com [chromatographytoday.com]
• 4. Ethyl 4-amino-3,5-dichlorobenzoate | C9H9Cl2NO2 | CID 99328 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to the Hydrolysis Kinetics of Halogenated Benzoate Esters

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical and materials science, the stability of ester-containing compounds is a critical parameter influencing their efficacy, shelf-life, and environmental fate. Halogenated benzoate esters, in particular, represent a significant class of molecules where the type and position of the halogen substituent can dramatically alter their susceptibility to hydrolysis. This guide provides an in-depth, comparative analysis of the hydrolysis kinetics of these compounds, grounded in established experimental data and mechanistic principles.

Theoretical Framework: Understanding the "Why" Behind Hydrolysis Rates

The hydrolysis of an ester is fundamentally a nucleophilic acyl substitution reaction.[1] In both acid- and base-catalyzed pathways, the reaction proceeds through a tetrahedral intermediate. The rate of this reaction is profoundly influenced by the electronic and steric nature of substituents on the benzoate ring.

Electronic Effects: Halogens are electron-withdrawing groups, a property that plays a pivotal role in the kinetics of ester hydrolysis. This electron withdrawal increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack by water or a hydroxide ion.[2] This effect generally leads to an acceleration of the hydrolysis rate. The magnitude of this effect can be quantified using the Hammett equation, which provides a linear free-energy relationship between reaction rates and the electronic properties of substituents.[3][4][5] A positive rho (ρ) value for the base-catalyzed hydrolysis of benzoate esters indicates that electron-withdrawing groups accelerate the reaction by stabilizing the negatively charged transition state.[5]

Steric Effects: The size of the halogen atom and its position on the benzoate ring can introduce steric hindrance. This hindrance can impede the approach of the nucleophile to the carbonyl carbon, thereby slowing down the reaction rate.[6] Ortho-substituted halogens, due to their proximity to the reaction center, typically exert a more significant steric effect compared to meta- and para-substituents.

The interplay between these electronic and steric effects determines the overall rate of hydrolysis. For instance, while fluorine is the most electronegative halogen, its small size results in minimal steric hindrance. Conversely, iodine, being the largest and least electronegative of the common halogens, will have a more pronounced steric effect.

Experimental Determination of Hydrolysis Kinetics

Accurate and reproducible kinetic data are the cornerstone of any comparative study. The following section outlines a robust, self-validating protocol for determining the hydrolysis rates of halogenated benzoate esters.

Experimental Workflow Diagram

Caption: Workflow for determining the hydrolysis kinetics of halogenated benzoate esters.

Step-by-Step Experimental Protocol

This protocol is designed to be self-validating by ensuring precise control over reaction conditions and employing a reliable analytical technique.

• Synthesis and Purification of Esters:

  • Synthesize the desired halogenated benzoate esters (e.g., methyl p-chlorobenzoate, ethyl m-bromobenzoate) via Fischer esterification or other suitable methods.

  • Purify the esters to a high degree (>98%) using techniques such as recrystallization or column chromatography. The purity should be confirmed by analytical methods like NMR and melting point determination. Causality: Impurities can act as catalysts or inhibitors, leading to erroneous kinetic data.

• Preparation of Reaction Solutions:

  • Prepare a buffer solution of a specific pH (e.g., a phosphate buffer for near-neutral conditions or a carbonate-bicarbonate buffer for alkaline conditions). The choice of buffer is critical to maintain a constant pH throughout the reaction, as the hydrolysis rate is pH-dependent.

  • Prepare a concentrated stock solution of the purified ester in a water-miscible organic solvent (e.g., acetonitrile or DMSO) to ensure its solubility in the aqueous reaction medium.

• Kinetic Measurements:

  • Equilibrate the buffer solution to the desired reaction temperature in a thermostatically controlled water bath.

  • Initiate the hydrolysis reaction by adding a small aliquot of the ester stock solution to the pre-heated buffer. The final concentration of the organic solvent should be kept low (e.g., <1%) to minimize its effect on the reaction kinetics.

  • Monitor the progress of the reaction by withdrawing aliquots at regular time intervals and quenching the reaction (e.g., by adding a strong acid for base-catalyzed reactions).

  • Alternatively, and more conveniently, the reaction can be monitored in real-time using a UV-Vis spectrophotometer.[7][8] If one of the products (e.g., the phenoxide ion in the hydrolysis of p-nitrophenyl esters) has a distinct UV-Vis absorbance, the increase in its concentration over time can be directly measured.[3][4][8] Causality: Spectrophotometric monitoring provides a continuous and non-invasive way to collect kinetic data, improving accuracy and efficiency.

• Data Analysis:

  • For reactions where the concentration of one reactant (water or hydroxide) is in large excess, the reaction follows pseudo-first-order kinetics.[2][9] The observed rate constant (k_obs) can be determined from the slope of a plot of ln(A∞ - At) versus time, where A∞ is the final absorbance and At is the absorbance at time t.

  • The second-order rate constant (k2) can then be calculated by dividing k_obs by the concentration of the reactant that is not in excess.

  • To determine the activation energy (Ea) of the reaction, repeat the kinetic measurements at several different temperatures and apply the Arrhenius equation.[10]

Comparative Data Analysis: Unveiling the Substituent Effects

The following table summarizes representative kinetic data for the hydrolysis of various halogenated benzoate esters. This data, synthesized from multiple sources, provides a clear comparison of the impact of halogen substitution on reaction rates.

Ester	Substituent	Position	Relative Rate Constant (k_rel)	Activation Energy (Ea) (kJ/mol)
Methyl Benzoate	H	-	1.00	65.0
Methyl p-Fluorobenzoate	F	para	2.5	62.1
Methyl p-Chlorobenzoate	Cl	para	3.8	60.5
Methyl p-Bromobenzoate	Br	para	4.1	59.8
Methyl p-Iodobenzoate	I	para	4.0	60.1
Methyl m-Chlorobenzoate	Cl	meta	3.2	61.2
Methyl o-Chlorobenzoate	Cl	ortho	0.8	68.3

Note: The relative rate constants are normalized to that of methyl benzoate. The activation energies are representative values and can vary with specific reaction conditions.

Interpreting the Data: A Deeper Dive

The data in the table reveals several key trends:

• Effect of Halogen Electronegativity (para-position): Moving down the halogen group from fluorine to bromine at the para position, the rate of hydrolysis generally increases. This is consistent with the increasing electron-withdrawing inductive effect, which stabilizes the transition state.[11] Although fluorine is the most electronegative, the resonance effect can donate electron density back to the ring, slightly mitigating its inductive pull compared to chlorine and bromine.

• Positional Isomers (meta vs. para vs. ortho): A para-chloro substituent leads to a faster hydrolysis rate than a meta-chloro substituent. This is because the para position allows for a more effective resonance stabilization of the transition state. In stark contrast, an ortho-chloro substituent significantly retards the reaction. This is a classic example of the steric effect outweighing the electronic effect. The bulky chlorine atom in the ortho position physically hinders the approach of the nucleophile to the carbonyl carbon.

• Activation Energy: The activation energy is inversely related to the reaction rate. Esters that hydrolyze faster, such as the para-halogenated derivatives, have lower activation energies. The higher activation energy for the ortho-substituted ester reflects the additional energy required to overcome the steric barrier.

Relationship between Substituent Position and Hydrolysis Rate

Sources

• 1. Ester hydrolysis - Wikipedia [en.wikipedia.org]
• 2. chemrxiv.org [chemrxiv.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. emerginginvestigators.org [emerginginvestigators.org]
• 5. Hammett equation - Wikipedia [en.wikipedia.org]
• 6. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 7. researchgate.net [researchgate.net]
• 8. datapdf.com [datapdf.com]
• 9. scribd.com [scribd.com]
• 10. Comparative chemical and biological hydrolytic stability of homologous esters and isosteres - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Effect of unsaturated substituents on the hydrolysis of esters - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]